Cas no 1622907-45-2 (4-(2-bromo-6-chlorophenyl)but-3-en-2-one)

• Product Name: 4-(2-bromo-6-chlorophenyl)but-3-en-2-one
• CAS No: 1622907-45-2
• MF: C₁₀H₈BrClO
• MW: 259.526921272278
• CID: 6263780
• PubChem ID: 165662438
• Update Time: 2025-05-24

4-(2-bromo-6-chlorophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-6-chlorophenyl)but-3-en-2-one
• 1622907-45-2
• EN300-1926032

• Inchi： 1S/C10H8BrClO/c1-7(13)5-6-8-9(11)3-2-4-10(8)12/h2-6H,1H3/b6-5+
• InChI Key： PHNMQTWXBUFJMB-AATRIKPKSA-N
• SMILES： BrC1C=CC=C(C=1/C=C/C(C)=O)Cl

Computed Properties

• Exact Mass: 257.94471g/mol
• Monoisotopic Mass: 257.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(2-bromo-6-chlorophenyl)but-3-en-2-one

4-(2-Bromo-6-Chlorophenyl)but-3-en-2-one (CAS No. 1622907-45-2): An Overview of Its Properties and Applications in Medicinal Chemistry

4-(2-Bromo-6-chlorophenyl)but-3-en-2-one, with the CAS number 1622907-45-2, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of α,β-unsaturated ketones, which are known for their reactivity and versatility in various chemical reactions. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 4-(2-bromo-6-chlorophenyl)but-3-en-2-one in drug discovery and development.

Chemical Structure and Properties:

The molecular formula of 4-(2-bromo-6-chlorophenyl)but-3-en-2-one is C₁₁H₉BrClO, with a molecular weight of 271.54 g/mol. The compound features a substituted phenyl ring attached to an α,β-unsaturated ketone moiety. The presence of both bromine and chlorine substituents on the phenyl ring imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical transformations and biological studies.

The α,β-unsaturated ketone functional group is known for its Michael acceptor properties, which allow it to participate in Michael addition reactions with nucleophiles such as thiols, amines, and enolates. This reactivity makes 4-(2-bromo-6-chlorophenyl)but-3-en-2-one a valuable intermediate in the synthesis of more complex organic molecules, including natural products and pharmaceuticals.

Synthesis Methods:

The synthesis of 4-(2-bromo-6-chlorophenyl)but-3-en-2-one can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of 2-bromo-6-chlorobenzaldehyde with acetone in the presence of a base such as potassium hydroxide or sodium hydroxide. This reaction proceeds via a Claisen-Schmidt condensation mechanism, yielding the desired α,β-unsaturated ketone product.

An alternative synthetic approach involves the Wittig reaction between 2-bromo-6-chlorobenzaldehyde and methyltriphenylphosphonium bromide in the presence of a strong base like n-butyllithium. This method provides a high yield of the target compound and is particularly useful for large-scale synthesis.

Biological Activities:

4-(2-Bromo-6-chlorophenyl)but-3-en-2-one has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have shown that this compound exhibits significant inhibitory effects on various enzymes and receptors involved in disease pathways. For example, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

In addition to its enzymatic inhibition properties, 4-(2-bromo-6-chlorophenyl)but-3-en-2-one has also been studied for its cytotoxic effects on cancer cells. Research has demonstrated that this compound can induce apoptosis in human cancer cell lines through mechanisms involving reactive oxygen species (ROS) generation and mitochondrial dysfunction. These findings suggest that 4-(2-bromo-6-chlorophenyl)but-3-en-2-one may have potential as a lead compound for the development of novel anticancer agents.

Potential Applications in Drug Discovery:

The unique structural features and biological activities of 4-(2-bromo-6-chlorophenyl)but-3-en-2-one make it an attractive candidate for drug discovery efforts. Its ability to act as a Michael acceptor opens up opportunities for designing prodrugs that can be activated by specific enzymes or cellular conditions. For instance, prodrugs derived from this compound could be designed to release active metabolites selectively in tumor tissues, thereby minimizing systemic toxicity.

Furthermore, the reactivity of the α,β-unsaturated ketone moiety can be harnessed to develop covalent inhibitors targeting specific proteins involved in disease processes. Covalent inhibitors have gained increasing attention in recent years due to their high potency and selectivity compared to traditional reversible inhibitors.

Conclusion:

4-(2-Bromo-6-chlorophenyl)but-3-en-2-one, CAS No. 1622907-45-2, is a versatile organic compound with promising applications in medicinal chemistry. Its unique chemical structure and reactivity make it an attractive intermediate for synthesizing complex molecules and developing novel therapeutic agents. Ongoing research continues to uncover new biological activities and potential uses for this compound, highlighting its significance in the field of drug discovery and development.